Cas no 21063-87-6 (Pregna-4,6-diene-3,20-dione,11-hydroxy-, (11a)-(9CI))

• Product Name: Pregna-4,6-diene-3,20-dione,11-hydroxy-, (11a)-(9CI)
• CAS No: 21063-87-6
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 289839
• PubChem ID: 253109
• Update Time: 2025-04-19

Pregna-4,6-diene-3,20-dione,11-hydroxy-, (11a)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-4,6-diene-3,20-dione,11-hydroxy-, (11a)-(9CI)
• 11α-hydroxy-pregna-4,6-diene-3,20-dione
• NSC-75557
• NSC75557
• 21063-87-6
• DTXSID50943372
• 11-hydroxypregna-4,6-diene-3,20-dione

• Inchi： 1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h4-5,10,15-19,24H,6-9,11H2,1-3H3/t15-,16+,17-,18+,19+,20-,21+/m0/s1
• InChI Key： XEYDJPIWTXGAEZ-QJSKAATBSA-N
• SMILES： O[C@@H]1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2C=CC3=CC(CC[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 3.47030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives